2,4-Dichlorobenzaldehyde isonicotinoyl hydrazone

• CAS No.: 144293-91-4
• Molecular Formula: C13H9Cl2N3O
• Molecular Weight: 294.13 g/mol
• IUPAC Name: N-[(2,4-dichlorophenyl)methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C13H9Cl2N3O/c14-11-2-1-10(12(15)7-11)8-17-18-13(19)9-3-5-16-6-4-9/h1-8H,(H,18,19)
• InChI Key: MCYZXLQRWHJGIT-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C=NNC(=O)C2=CC=NC=C2
• solubility: not available

Description

Synthesis Analysis

The synthesis of hydrazones, which includes 2,4-Dichlorobenzaldehyde isonicotinoyl hydrazone, is achieved by combining suitable aldehydes (2,3- or 2,4-dihydroxybenzaldehyde) with four hydrazides (isonicotinic, nicotinic, and 2- or 4-aminobenzoic acid hydrazide). A suite of approaches for their preparation is described: solution-based synthesis, mechanosynthesis, and solid-state melt reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of 2,4-Dichlorobenzaldehyde, a component of the compound, include a melting point range of 69 - 73 °C, a boiling point of 233 °C at 760 mmHg, and a flash point of 135 °C.

Safety and Hazards

2,4-Dichlorobenzaldehyde, a component of the compound, is considered hazardous. It causes severe skin burns and eye damage. It is also toxic to aquatic life with long-lasting effects.